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Compound of Interest

Compound Name:
Mono(2-ethyl-5-hydroxyhexyl)

Phthalate-d4

Cat. No.: B126630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mono(2-ethyl-5-hydroxyhexyl)
phthalate-d4 (MEHHP-d4), a deuterated internal standard crucial for the accurate

quantification of MEHHP, a primary oxidative metabolite of the widely used plasticizer Di(2-

ethylhexyl) phthalate (DEHP). This document outlines the physicochemical properties,

analytical methodologies, and metabolic context of MEHHP-d4, serving as a vital resource for

researchers in toxicology, environmental science, and drug metabolism.

Physicochemical Properties
The accurate use of MEHHP-d4 as an internal standard relies on a thorough understanding of

its chemical and physical characteristics. The following table summarizes the key quantitative

data for MEHHP-d4.
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Property Value Reference

Purity 96.12% [1]

Molecular Weight 298.37 g/mol [1]

Chemical Formula C16H18D4O5 [1]

CAS Number 679789-43-6 [1]

Appearance Oil [1]

Color Colorless to light yellow [1]

Storage

Store at room temperature for

up to 3 years. In solvent, store

at -80°C for up to 2 years or

-20°C for up to 1 year.

[1]

Metabolic Pathway of DEHP
MEHHP-d4 is the deuterated form of MEHHP, a significant metabolite of DEHP. Understanding

the metabolic conversion of DEHP is essential for designing toxicokinetic and biomonitoring

studies. The following diagram illustrates the major metabolic pathway from DEHP to its

primary and secondary metabolites.
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Diagram 1: Major metabolic pathway of DEHP.
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The quantification of MEHHP in biological and environmental matrices typically involves the

use of MEHHP-d4 as an internal standard in conjunction with liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Sample Preparation and Extraction
A common experimental workflow for the analysis of phthalate metabolites from urine samples

is outlined below. This procedure involves enzymatic deconjugation followed by solid-phase

extraction (SPE) to isolate the analytes of interest.
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Diagram 2: Typical analytical workflow for MEHHP.

Detailed Methodologies:
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Enzymatic Deconjugation: To measure total MEHHP (free and glucuronidated), urine

samples are typically incubated with β-glucuronidase from Helix pomatia to hydrolyze the

glucuronide conjugates.

Solid-Phase Extraction (SPE): After deconjugation, the sample is acidified and loaded onto a

C18 SPE cartridge. The cartridge is then washed to remove interferences, and the analytes

are eluted with a suitable organic solvent such as methanol or acetonitrile.

LC-MS/MS Analysis: The reconstituted extract is injected into an HPLC system coupled to a

tandem mass spectrometer. Chromatographic separation is often achieved using a C18

column with a gradient elution of water and methanol or acetonitrile, both typically containing

a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape. The mass

spectrometer is operated in negative electrospray ionization (ESI-) mode, and specific

precursor-to-product ion transitions for both MEHHP and MEHHP-d4 are monitored using

multiple reaction monitoring (MRM) for quantification.

Toxicokinetics
Studies in human volunteers have provided insights into the absorption, distribution,

metabolism, and excretion of DEHP and its metabolites. After oral administration of deuterated

DEHP (DEHP-d4), the primary metabolite, MEHP-d4, appears in the blood, with both free and

glucuronidated forms detected.[2] The subsequent oxidative metabolites, including MEHHP, are

then formed and primarily excreted in the urine.[2][3] The elimination half-life of MEHP has

been estimated, providing valuable data for pharmacokinetic modeling.[3]

Conclusion
MEHHP-d4 is an indispensable tool for the accurate measurement of MEHHP, a key biomarker

of DEHP exposure. This guide provides essential technical information to support researchers

in their analytical and toxicological investigations. The provided data, metabolic pathway, and

experimental workflow serve as a foundational resource for the robust assessment of human

exposure to DEHP and its potential health implications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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